Cas no 121208-66-0 (Phenol,2-fluoro-,1-methanesulfonate)

• Product Name: Phenol,2-fluoro-,1-methanesulfonate
• CAS No: 121208-66-0
• MF: C₇H₇O₃FS
• MW: 190.192
• CID: 4472450
• PubChem ID: 14317951
• Update Time: 2024-03-01

Phenol,2-fluoro-,1-methanesulfonate Chemical and Physical Properties

Names and Identifiers

• Phenol,2-fluoro-,1-methanesulfonate

• Inchi： InChI=1S/C7H7FO3S/c1-12(9,10)11-7-5-3-2-4-6(7)8/h2-5H,1H3
• InChI Key： ODLAMBUWMTXDRP-UHFFFAOYSA-N
• SMILES： CS(=O)(=O)OC1=CC=CC=C1F

Computed Properties

• Exact Mass: 190.00999342g/mol
• Monoisotopic Mass: 190.00999342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds